Cas no 1256633-22-3 (Methyl N-Boc-3-aminophenylacetate)

• Product Name: Methyl N-Boc-3-aminophenylacetate
• CAS No: 1256633-22-3
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD18071010
• CID: 835584
• Update Time: 2025-06-12

Methyl N-Boc-3-aminophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl N-Boc-3-aminophenylacetate
• Methyl [3-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)phenyl]aceta te

• MDL： MFCD18071010
• Inchi： 1S/C14H19NO4/c1-14(2,3)19-13(17)15-11-7-5-6-10(8-11)9-12(16)18-4/h5-8H,9H2,1-4H3,(H,15,17)
• InChI Key： MKVJRIRAJCZCQI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(CC(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 68.12000
• LogP: 2.76270

Additional information on Methyl N-Boc-3-aminophenylacetate

Comprehensive Guide to Methyl N-Boc-3-aminophenylacetate (CAS 1256633-22-3): Properties, Applications, and Industry Insights

Methyl N-Boc-3-aminophenylacetate (CAS 1256633-22-3) is a specialized Boc-protected amino acid ester widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the class of N-Boc amino acid derivatives, which are pivotal intermediates in peptide coupling and drug discovery. Its molecular structure features a methyl ester group and a tert-butoxycarbonyl (Boc) protecting group, offering unique reactivity for selective deprotection and further functionalization.

The growing demand for Methyl N-Boc-3-aminophenylacetate is driven by its role in synthesizing small molecule APIs (Active Pharmaceutical Ingredients) and peptidomimetics. Researchers frequently search for "Boc-protection strategies" or "amino ester applications in drug design," reflecting its relevance in modern medicinal chemistry. With a molecular weight of 279.32 g/mol, this compound exhibits excellent solubility in organic solvents like DCM and THF, making it ideal for multistep synthetic routes.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of CAS 1256633-22-3. Industry professionals often inquire about "scalable Boc deprotection methods" or "environmentally benign esterification techniques," highlighting the compound's alignment with sustainable pharmaceutical manufacturing trends. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of this intermediate, which typically exceeds 98% in commercial batches.

In the context of COVID-19 drug development, derivatives of Methyl N-Boc-3-aminophenylacetate have gained attention as potential building blocks for protease inhibitor candidates. This connection to pandemic-related research has increased its visibility in scientific literature and patent filings. The compound's stability under neutral conditions and controlled reactivity with carbodiimide coupling reagents make it particularly valuable for solid-phase peptide synthesis (SPPS) workflows.

From a regulatory perspective, CAS 1256633-22-3 is classified as a non-hazardous research chemical when handled according to standard laboratory protocols. However, users frequently search for "safe handling of Boc-amino esters" and "storage conditions for light-sensitive compounds," indicating the importance of proper material stewardship. The compound should be stored at 2-8°C under inert atmosphere to maintain optimal stability over extended periods.

The global market for N-Boc protected intermediates like Methyl N-Boc-3-aminophenylacetate is projected to grow at 6.2% CAGR through 2030, according to recent market analyses. This growth is fueled by expanding applications in neurological drug development and targeted cancer therapies, where the compound's aromatic amine functionality enables precise molecular modifications. Manufacturers are increasingly offering custom synthesis services for this material to meet diverse research requirements.

Quality control specifications for CAS 1256633-22-3 typically include rigorous testing for residual solvents, heavy metal content, and chiral purity when applicable. These parameters are critical for researchers investigating "stereoselective synthesis pathways" or developing GMP-compliant manufacturing processes. The compound's IR spectrum characteristically shows strong carbonyl stretches at ~1740 cm^-1 (ester) and ~1680 cm^-1 (Boc carbamate).

Emerging applications in bioconjugation chemistry have further expanded the utility of Methyl N-Boc-3-aminophenylacetate. Its orthogonal protecting group strategy compatibility makes it valuable for constructing antibody-drug conjugates (ADCs) and other targeted delivery systems. These cutting-edge applications align with current searches for "next-generation biotherapeutics" and "site-specific protein modification" techniques in the biopharmaceutical sector.

For synthetic chemists, the compound serves as a versatile precursor for preparing unnatural amino acids and heterocyclic scaffolds. Recent publications demonstrate its use in constructing quinoline derivatives and benzodiazepine analogs, addressing the pharmaceutical industry's need for novel privileged structures in lead optimization. The electron-rich aromatic system of the phenylacetate moiety facilitates various electrophilic aromatic substitutions and cross-coupling reactions.

As the field of computational chemistry advances, molecular modeling studies increasingly reference CAS 1256633-22-3 as a benchmark compound for evaluating protecting group energetics and conformational preferences. This theoretical framework supports experimental work in rational drug design and helps researchers predict the behavior of related Boc-amino acid derivatives under different reaction conditions.